2,4,6-Trimethylpyridine-3-boronic acid pinacol ester

• IUPAC Name: 2,4,6-trimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• InChI: InChI=1S/C14H22BNO2/c1-9-8-10(2)16-11(3)12(9)15-17-13(4,5)14(6,7)18-15/h8H,1-7H3
• InChI Key: FPAAOFNIKVNTFK-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C(N=C(C=C2C)C)C
• Molecular Formula: C14H22BNO2
• Molecular Weight: 247.14 g/mol

Description

2,4,6-Trimethylpyridine-3-boronic acid pinacol ester (TMPB) is an important intermediate in the synthesis of various organic compounds, such as pharmaceuticals and agrochemicals. It is used as a catalyst in organic synthesis, as a reagent for the preparation of organometallic compounds, and as a ligand for transition metal complexes. It is also used as a precursor for the synthesis of a variety of other organoboron compounds.

Scientific Research Applications

2,4,6-Trimethylpyridine-3-boronic acid pinacol ester is used in a variety of scientific research applications, including the synthesis of organoboron compounds, the preparation of transition metal complexes, and the synthesis of pharmaceuticals and agrochemicals. It is also used as a catalyst in organic synthesis, as a reagent for the preparation of organometallic compounds, and as a ligand for transition metal complexes. Additionally, this compound is used in the synthesis of a variety of other organoboron compounds, such as amines, alcohols, and carboxylic acids.

Mechanism of Action

The mechanism of action of 2,4,6-Trimethylpyridine-3-boronic acid pinacol ester is based on its ability to form a boron-carbon bond with the substrate molecule. This bond is formed when the boron atom of this compound reacts with the carbon atom of the substrate molecule. The reaction is typically facilitated by a base, such as potassium carbonate. The boron-carbon bond is then broken by the addition of a proton, which is typically provided by an acid, such as hydrochloric acid.
Biochemical and Physiological Effects
This compound has no known biochemical or physiological effects. It is not toxic and does not have any known side effects.

Advantages and Limitations for Lab Experiments

The main advantage of using 2,4,6-Trimethylpyridine-3-boronic acid pinacol ester in organic synthesis is its low cost and availability. Additionally, it is a highly efficient reagent, which makes it suitable for use in a variety of laboratory experiments. However, there are a few limitations associated with its use. For example, the reaction is typically carried out in an inert atmosphere, such as nitrogen, to prevent oxidation of the boron atom. Additionally, the reaction requires a base, such as potassium carbonate, to facilitate the formation of the boron-carbon bond.

Future Directions

The potential future directions of 2,4,6-Trimethylpyridine-3-boronic acid pinacol ester are numerous. It could be used to synthesize a variety of organoboron compounds, such as amines, alcohols, and carboxylic acids. Additionally, it could be used to prepare transition metal complexes, which could be used in a variety of applications, such as catalysis and drug delivery. Furthermore, it could be used as a catalyst in organic synthesis, as a reagent for the preparation of organometallic compounds, and as a ligand for transition metal complexes. Finally, it could be used in the synthesis of pharmaceuticals and agrochemicals.

Synthesis Methods

2,4,6-Trimethylpyridine-3-boronic acid pinacol ester is synthesized by the reaction of pyridine-3-boronic acid with trimethylsilyl chloride in the presence of a base, such as potassium carbonate. The reaction is carried out in an inert atmosphere, such as nitrogen, to prevent oxidation of the boron atom. The reaction is typically carried out at room temperature, although higher temperatures may be used if necessary. The product is then purified by column chromatography or recrystallization.